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Compound of Interest

Compound Name: Diethyl sec-butylethylmalonate

Cat. No.: B054290 Get Quote

An In-depth Technical Guide on the Chemical Properties of Diethyl sec-butylethylmalonate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl sec-butylethylmalonate is a substituted diethyl malonate, a class of organic

compounds widely utilized as versatile intermediates in organic synthesis. The presence of

both a sec-butyl and an ethyl group on the alpha-carbon of the malonic ester backbone makes

it a valuable precursor for the synthesis of a variety of more complex molecules, particularly in

the pharmaceutical and fine chemical industries. Malonic esters, in general, are key building

blocks in the formation of carbon-carbon bonds, enabling the construction of diverse molecular

architectures.[1][2] This guide provides a comprehensive overview of the chemical and physical

properties of Diethyl sec-butylethylmalonate, detailed experimental protocols for its

synthesis, and its relevance in the context of drug discovery and development.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Diethyl sec-butylethylmalonate is

presented below. These properties are crucial for its handling, application in synthesis, and for

the prediction of its behavior in various chemical and biological systems.
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Property Value Reference

IUPAC Name
diethyl 2-butan-2-yl-2-

ethylpropanedioate
[3]

CAS Number 76-71-1 [3][4]

Molecular Formula C13H24O4 [3][4]

Molecular Weight 244.33 g/mol [3][4]

Canonical SMILES
CCC(C)C(CC)

(C(=O)OCC)C(=O)OCC
[3]

InChI

InChI=1S/C13H24O4/c1-6-

10(5)13(7-2,11(14)16-8-

3)12(15)17-9-4/h10H,6-9H2,1-

5H3

[3]

InChIKey
WZFGIKMWBJCRBU-

UHFFFAOYSA-N
[3]

Physical Properties
Property Value Reference

Appearance Colorless liquid (predicted)

Boiling Point Data not readily available

Melting Point Data not readily available

Density 0.975 g/cm³ (Predicted)

Solubility

Soluble in organic solvents

such as chloroform and

methanol (sparingly). Limited

solubility in water is expected.

[5]

pKa (Predicted) 13.13 ± 0.46 [5]

LogP (Predicted) 3.5 [3]
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Synthesis and Reactivity
Diethyl sec-butylethylmalonate is synthesized via the alkylation of a malonic ester. The

general strategy involves the sequential addition of alkyl groups to the acidic alpha-carbon of

diethyl malonate. The malonic ester synthesis is a cornerstone of organic chemistry for the

preparation of substituted carboxylic acids and other complex molecules.[1][2]

General Synthesis Workflow
The synthesis of Diethyl sec-butylethylmalonate can be conceptualized as a two-step

alkylation of diethyl malonate, first with a sec-butyl halide followed by an ethyl halide (or vice-

versa), in the presence of a suitable base. The workflow is illustrated in the diagram below.

Figure 1. General workflow for the synthesis of Diethyl sec-butylethylmalonate.

Detailed Experimental Protocol (Adapted from a similar
synthesis)
The following protocol is adapted from the synthesis of Diethyl sec-butylmalonate and can be

reasonably extended for the preparation of Diethyl sec-butylethylmalonate.[6]

Materials:

Diethyl sec-butylmalonate

Absolute Ethanol

Sodium metal

Ethyl bromide (or other suitable ethyl halide)

Reflux condenser, dropping funnel, stirrer, and heating mantle

Apparatus for distillation

Procedure:

Preparation of Sodium Ethoxide: In a three-necked round-bottomed flask equipped with a

reflux condenser, add a calculated amount of absolute ethanol. Carefully add sodium metal
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in small pieces to the ethanol to generate sodium ethoxide. The reaction is exothermic and

produces hydrogen gas, so appropriate safety precautions must be taken.

First Alkylation (if starting from diethyl malonate): To the freshly prepared sodium ethoxide

solution, add diethyl malonate dropwise with stirring. The mixture is then heated to reflux.

Following this, a sec-butyl halide (e.g., sec-butyl bromide) is added slowly to the reaction

mixture, and reflux is maintained for several hours to ensure complete reaction.

Second Alkylation: After cooling the reaction mixture containing Diethyl sec-butylmalonate, a

second equivalent of sodium ethoxide is prepared or added. Ethyl bromide is then added

dropwise, and the mixture is refluxed for several hours.

Work-up and Purification: After the reaction is complete, the excess ethanol is removed by

distillation. The remaining mixture is cooled, and water is added to dissolve the sodium

halide byproduct. The organic layer is separated, washed with water and brine, and then

dried over an anhydrous drying agent (e.g., magnesium sulfate). The crude product is then

purified by vacuum distillation to yield pure Diethyl sec-butylethylmalonate.

Spectroscopic Data
Spectroscopic data is essential for the structural confirmation of Diethyl sec-
butylethylmalonate.
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Spectrum Type Key Features Reference

¹H NMR

The proton NMR spectrum is

expected to show

characteristic signals for the

two ethyl groups of the ester

(triplet and quartet), the ethyl

group on the alpha-carbon

(triplet and quartet), and the

sec-butyl group (doublet,

triplet, and multiplet). The

integration of these signals

would correspond to the

number of protons in each

group.

[3]

¹³C NMR

The carbon NMR spectrum

would display distinct peaks for

the carbonyl carbons of the

ester groups, the quaternary

alpha-carbon, and the carbons

of the ethyl and sec-butyl

substituents.

[3]

IR

The infrared spectrum will be

dominated by a strong

absorption band around 1730-

1750 cm⁻¹, which is

characteristic of the C=O

stretching vibration of the ester

functional groups. C-H

stretching and bending

vibrations for the alkyl groups

will also be present.

[3]

Safety and Hazards

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-sec-butylethylmalonate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-sec-butylethylmalonate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-sec-butylethylmalonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Based on aggregated GHS data, Diethyl sec-butylethylmalonate is classified with the

following hazards:[3]

Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral
GHS07 (Exclamation

Mark)
Warning

H302: Harmful if

swallowed[3]

Precautionary Statements (General Recommendations):

P264: Wash hands thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P330: Rinse mouth.

P501: Dispose of contents/container in accordance with local regulations.

Users should always consult the most current Safety Data Sheet (SDS) from their supplier

before handling this chemical.

Relevance in Drug Discovery and Development
While there is no specific documented biological activity for Diethyl sec-butylethylmalonate
itself, its structural class, the dialkyl malonates, are of significant interest to drug development

professionals. These compounds are crucial starting materials for the synthesis of a wide array

of pharmacologically active molecules.

The malonic ester synthesis allows for the introduction of various substituents, which is a key

strategy in medicinal chemistry for optimizing the potency, selectivity, and pharmacokinetic

properties of drug candidates. For instance, diethyl malonate is a precursor in the synthesis of

barbiturates, which have been used as sedatives and hypnotics, as well as other drugs like

vigabatrin (an anticonvulsant) and nalidixic acid (an antibiotic).[7]
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Hypothetical Drug Discovery Workflow
Given its chemical nature, Diethyl sec-butylethylmalonate could be employed as an

intermediate in a drug discovery program. A hypothetical workflow illustrating its potential use is

presented below.

Figure 2. Hypothetical workflow for the use of Diethyl sec-butylethylmalonate in drug
discovery.

This workflow illustrates how Diethyl sec-butylethylmalonate can be used to generate novel

chemical entities that are then screened for biological activity, leading to the identification of

potential drug candidates.

Conclusion
Diethyl sec-butylethylmalonate is a chemical intermediate with well-defined properties that

make it a valuable tool in organic synthesis. While specific biological activity data for this

compound is not currently available, its role as a precursor in the synthesis of potentially

bioactive molecules underscores its importance for the research and drug development

community. The information and protocols provided in this guide offer a solid foundation for the

safe and effective use of Diethyl sec-butylethylmalonate in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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